N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide

• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol
• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C16H13ClN2O2S/c1-10-3-2-4-12(7-10)21-9-15(20)19-16-18-13-6-5-11(17)8-14(13)22-16/h2-8H,9H2,1H3,(H,18,19,20)
• InChI Key: HLMPYJZNBVLPHC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=NC3=C(S2)C=C(C=C3)Cl

Description

N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide, also known as CBA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide is not fully understood. However, studies have suggested that it may exert its biological effects through the inhibition of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and certain fungi and bacteria. N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide has also been shown to exhibit antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide in lab experiments is its relatively simple synthesis method. Additionally, its diverse range of potential applications makes it a useful tool for researchers in various fields. However, one limitation is the lack of information on its toxicity and potential side effects, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide. One area of interest is the development of new materials using N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide as a building block. Additionally, further studies are needed to fully understand the mechanism of action of N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide and its potential applications in medicinal chemistry. Finally, the development of more efficient and environmentally friendly synthesis methods for N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide is an area of ongoing research.

Synthesis Methods

N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 6-chloro-2-aminobenzothiazole with 3-methylphenol and chloroacetyl chloride. The resulting product is then purified through recrystallization to obtain N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide in its pure form.

Scientific Research Applications

N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide has been shown to exhibit anticancer, antifungal, and antibacterial activities. In material science, N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide has been used as a building block for the synthesis of new materials with unique properties. In environmental science, N-(6-chloro-1,3-benzothiazol-2-yl)-2-(3-methylphenoxy)acetamide has been studied for its potential use as a pesticide and herbicide.